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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-(hydroxymethyl)furan-2-carboxylate is a furan derivative with notable biological
activities, including anti-inflammatory, antibacterial, and anticancer properties. This technical
guide provides an in-depth overview of its chemical identity, synthesis, and biological
significance, with a focus on its potential applications in drug development. Detailed
experimental protocols, quantitative data, and pathway diagrams are presented to support
further research and development efforts.

Chemical Identity

o |[UPAC Name: methyl 5-(hydroxymethyl)furan-2-carboxylate[1]
e CAS Number: 36802-01-4[1]

e Molecular Formula: C7HsOa[1]

e Molecular Weight: 156.14 g/mol [1]

Synonyms:

o Methyl 5-(hydroxymethyl) furan-2-carboxylate[1]
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e 5-(Hydroxymethyl)-2-furoic acid methyl ester

Synthesis and Biocatalysis

The synthesis of methyl 5-(hydroxymethyl)furan-2-carboxylate can be achieved through
various chemical routes, often starting from biomass-derived platform chemicals like 5-
hydroxymethylfurfural (HMF).

Chemical Synthesis

A common synthetic route involves the esterification of 5-(hydroxymethyl)furan-2-carboxylic
acid. One reported method involves the conversion of furfuryl alcohol to 5-
(hydroxymethyl)furaldehyde, followed by oxidation to the carboxylic acid and subsequent
esterification under acidic conditions.[2]

Biocatalytic Synthesis

Whole-cell biocatalysts offer a green and efficient alternative for the production of the related
compound, 5-hydroxymethyl-2-furancarboxylic acid (HMFCA), a direct precursor.
Microorganisms such as Deinococcus wulumugiensis R12, Pseudochrobactrum sp. B2L, and
Lysinibacillus sp. B2P have demonstrated high efficiency in the selective oxidation of HMF to
HMFCA.[3][4][5]

Experimental Protocol: Whole-Cell Biocatalysis of HMF to HMFCA[4]

Catalyst Preparation: Resting cells of Deinococcus wulumugiensis R12 are prepared and
harvested.

e Reaction Setup: A reaction mixture is prepared containing 150 mM HMF and 0.2 g/mL of
microbial cells in a 5 mL phosphate buffer (100 mM, pH 7.0).

 Incubation: The reaction is carried out at 35°C with agitation at 850 rpm.

e pH Adjustment: The pH of the reaction system is periodically tuned to approximately 7.0
every 3 hours for the first 12 hours, and then every 12 hours thereafter.

e Monitoring and Yield: The reaction progress is monitored, with an expected yield of HMFCA
up to 90% within 36 hours when using a 300 mM HMF substrate under optimized conditions.
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[4]

Biological Activities and Applications

Methyl 5-(hydroxymethyl)furan-2-carboxylate and its derivatives have been investigated for
a range of biological activities, highlighting their potential in drug discovery.

Anticancer Activity

This compound has demonstrated cytotoxic effects against various cancer cell lines. Studies
have shown its activity against HeLa (human cervical carcinoma), HepG2 (human liver
carcinoma), and Vero (kidney of African green monkey) cell lines.[2][6] The presence of
tryptamine and acyl ether in its derivatives has been shown to increase anticancer activities.[2]

Quantitative Data: Cytotoxicity (ICso)[2]

Compound HeLa (pg/mL) HepG2 (pg/mL) Vero (pg/mL)
Methyl 5-
(hydroxymethyl)furan-  Weak Weak Weak

2-carboxylate

(5-(((2-(1H-indol-3-
lethyl)amino)methyl

ylethyl) ) yl) 62.37
furan-2-yl)methyl

acetate

Antibacterial Activity

The compound has also been identified as having interesting antibacterial properties. It has
shown activity against Staphylococcus aureus ATCC25923 with a Minimum Inhibitory
Concentration (MIC) of 1.00 pg/mL.[2]

Quantitative Data: Antibacterial Activity (MIC)[2]

Organism MIC (pg/mL)

Staphylococcus aureus ATCC25923 1.00
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Anti-inflammatory Activity

Methyl 5-(hydroxymethyl)furan-2-carboxylate isolated from Antrodia camphorata has been
found to possess anti-inflammatory activities.[2]

Toxin Biosynthesis

In the fungus Curvularia lunata, which causes maize leaf spot, methyl-5-(hydroxymethyl)-furan-
2-carboxylate acts as a nonspecific toxin.[7] It leads to significant electrolyte leakage from host
cell membranes and affects chlorophyll synthesis, ultimately causing cell death.[7] The
biosynthesis of this toxin in the fungus involves the transformation of xylose to furfural, then to
furoic acid, and finally to the methyl ester.[7]

Experimental Protocols
MTT Assay for Cytotoxicity

The cytotoxicity of methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives is
commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) assay.[2] This colorimetric assay measures the reduction of MTT by mitochondrial
succinate dehydrogenase to formazan, which indicates the metabolic activity of the cells. A
decrease in metabolic activity is indicative of cell death.

Minimum Inhibitory Concentration (MIC) Assay

The antibacterial activity is determined by finding the minimum inhibitory concentration (MIC).
This is typically done using a broth microdilution method where various concentrations of the
compound are incubated with the target bacteria. The MIC is defined as the lowest
concentration at which no visible growth of the bacteria is observed.[2]

Signaling Pathways and Logical Relationships
Proposed General Mechanism of Cytotoxicity

While the specific signaling pathways affected by Methyl 5-(hydroxymethyl)furan-2-
carboxylate are not fully elucidated in the provided context, its cytotoxic and toxic activities
suggest interference with fundamental cellular processes.
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Proposed General Mechanism of Action

Compound

Methyl 5-(hydroxymethyl)furan-2-carboxylate

interacts with

Cellular Effects

y y y

Cell Membrane Disruption Metabolic Inhibition Chlorophyll Synthesis Inhibition
(in plant cells)
Outcome
Electrolyte Leakage Decreased Cell Viability
Cell Death

Biosynthesis of M5HF2C in Curvularia lunata

Xylose M» Furfural _Dehydﬂm> Furoic Acid M» Methyl 5-(hydroxymethyl)furan-2-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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